Cas no 899725-34-9 (methyl 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate
• CAS No: 899725-34-9
• MF: C₂₀H₁₉ClN₂O₄S₂
• MW: 450.958861589432
• CID: 5439489
• Update Time: 2025-05-24

methyl 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ZUPLIAYEBKNAST-UHFFFAOYSA-N
• methyl 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate

• Inchi： 1S/C20H19ClN2O4S2/c1-27-20(24)18-19(16-7-2-3-8-17(16)28-18)29(25,26)23-11-9-22(10-12-23)15-6-4-5-14(21)13-15/h2-8,13H,9-12H2,1H3
• InChI Key： ZUPLIAYEBKNAST-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC2=CC=CC=C2C=1S(N1CCN(C2=CC=CC(Cl)=C2)CC1)(=O)=O

Additional information on methyl 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate

Introduction to Methyl 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate (CAS No. 899725-34-9)

Methyl 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate, a compound with the CAS number 899725-34-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule incorporates several key functional groups, including a benzothiophene core, a sulfonyl group, and a piperazine moiety, which collectively contribute to its unique chemical and pharmacological properties.

The benzothiophene scaffold is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of drugs targeting various therapeutic areas such as central nervous system disorders, cardiovascular diseases, and cancer. The presence of the sulfonyl group enhances the lipophilicity and metabolic stability of the molecule, while the piperazine ring introduces basicity and binding affinity to certain biological targets. These features make Methyl 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate a versatile candidate for further exploration in drug discovery.

Recent studies have highlighted the potential of benzothiophene derivatives as modulators of neurotransmitter systems. Specifically, compounds with similar structural motifs have shown efficacy in treating conditions such as depression, anxiety, and schizophrenia. The sulfonyl-piperazine moiety in Methyl 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate is particularly noteworthy, as it has been associated with enhanced binding interactions at serotonin and dopamine receptors. This suggests that the compound may exhibit pharmacological effects comparable to those of established psychotropic agents.

In addition to its neurological applications, Methyl 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate has shown promise in preclinical models related to pain management. The benzothiophene core is known to interact with opioid receptors, while the sulfonyl group can modulate peripheral pain pathways. These dual mechanisms could make the compound an effective analgesic agent, potentially addressing limitations associated with traditional opioids such as tolerance and dependence.

The synthesis of Methyl 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the benzothiophene ring system followed by functionalization with the sulfonyl-piperazine group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for both preclinical and clinical studies.

The pharmacokinetic profile of Methyl 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate is another area of active investigation. Studies indicate that the compound exhibits moderate solubility in water and oil-based media, suggesting potential for oral administration. Additionally, preliminary data suggest a favorable half-life, which would allow for once or twice daily dosing in therapeutic settings. These pharmacokinetic properties are essential for determining optimal dosing regimens and minimizing side effects.

From a regulatory perspective, Methyl 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate must undergo rigorous testing to meet safety and efficacy standards before entering clinical trials. This includes toxicology studies to assess acute and chronic toxicity, as well as pharmacokinetic-pharmacodynamic (PK-PD) modeling to predict drug behavior in vivo. Compliance with Good Manufacturing Practices (GMP) is also essential to ensure consistency and quality throughout the production process.

The potential therapeutic applications of Methyl 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate extend beyond neurological and pain management. Emerging research suggests that this compound may also have anti-inflammatory properties, making it relevant for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability of the sulfonyl-piperazine group to modulate cytokine release could be particularly beneficial in these contexts.

Future directions for research on Methyl 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate include exploring its mechanism of action in greater detail. Understanding how this compound interacts with specific biological targets at a molecular level will provide insights into its therapeutic potential and help identify possible side effects or drug-drug interactions. Additionally, computational modeling techniques such as molecular dynamics simulations can be used to predict binding affinities and optimize lead structures for improved efficacy.

The development of novel pharmaceutical agents requires collaboration across multiple disciplines, including chemistry, pharmacology, biochemistry, and clinical medicine. Methyl 3-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate exemplifies this interdisciplinary approach by integrating structural features from various classes of bioactive molecules into a single entity with multiple potential therapeutic benefits. As research continues to uncover new applications for this compound, it holds promise for improving patient outcomes in several disease areas.